ZINC phytate
ZINC phytate
Brand Name:
Vulcanchem
CAS No.:
63903-51-5
VCID:
VC0150647
InChI:
InChI=1S/C6H18O24P6.6Zn/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15;;;;;;/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);;;;;;/q;6*+2/p-12
SMILES:
C1(C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-].[Zn+2].[Zn+2].[Zn+2].[Zn+2].[Zn+2].[Zn+2]
Molecular Formula:
C6H6O24P6Zn6
Molecular Weight:
1040 g/mol
ZINC phytate
CAS No.: 63903-51-5
Reference Standards
VCID: VC0150647
Molecular Formula: C6H6O24P6Zn6
Molecular Weight: 1040 g/mol
CAS No. | 63903-51-5 |
---|---|
Product Name | ZINC phytate |
Molecular Formula | C6H6O24P6Zn6 |
Molecular Weight | 1040 g/mol |
IUPAC Name | hexazinc;(2,3,4,5,6-pentaphosphonatooxycyclohexyl) phosphate |
Standard InChI | InChI=1S/C6H18O24P6.6Zn/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15;;;;;;/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);;;;;;/q;6*+2/p-12 |
Standard InChIKey | WYGJAFDJPBTRSB-UHFFFAOYSA-B |
SMILES | C1(C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-].[Zn+2].[Zn+2].[Zn+2].[Zn+2].[Zn+2].[Zn+2] |
Canonical SMILES | C1(C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-].[Zn+2].[Zn+2].[Zn+2].[Zn+2].[Zn+2].[Zn+2] |
PubChem Compound | 498066 |
Last Modified | Nov 11 2021 |
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